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Compound of Interest

Compound Name: AZD2858

Cat. No.: B15541572

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD2858 is a potent and selective inhibitor of Glycogen Synthase Kinase 3 (GSK-3), with IC50
values of 0.9 nM and 5 nM for GSK-3a and GSK-3[3, respectively.[1][2] Its primary mechanism
of action is the inhibition of GSK-3, which leads to the activation of the canonical Wnt/p-catenin
signaling pathway.[1][3] This pathway is integral to numerous cellular processes, including cell
proliferation, differentiation, and bone formation.[4] By inhibiting GSK-3, AZD2858 prevents the
degradation of 3-catenin, allowing it to accumulate, translocate to the nucleus, and activate
target gene expression.[4] These characteristics make AZD2858 a valuable tool for research in
areas such as bone biology and oncology.[5][6]

This document provides detailed protocols for the preparation of AZD2858 stock solutions for
use in cell culture experiments, ensuring reproducible and reliable results.
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Property Value References
Molecular Weight 453.52 g/mol [5]

Formula C21H23N703S [5]

CAS Number 486424-20-8 [5]

Solubility

DMSO >11.35 mg/mL [5]

Water Insoluble [415]

Ethanol Insoluble [4115]

DMF 10 mg/mL [7]

DMF:PBS (pH 7.2) (1:5) 0.1 mg/mL [7]

Assay Type Target IC50 References
Biochemical Assay GSK-3a 0.9 nM [1][2]
Biochemical Assay GSK-3p 5nM [1112]
Cell-based Assay Tau phosphorylation 76 nM [7]

B-catenin stabilization
Cell-based Assay (rat mesenchymal EC50 = 234 nM

stem cells)

[7]

Experimental Protocols
Materials

» AZD2858 powder
¢ Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes
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Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a High-Concentration
AZD2858 Stock Solution

This protocol describes the preparation of a 10 mM AZD2858 stock solution in DMSO.

Equilibrate AZD2858 Powder: Allow the vial containing the AZD2858 powder to reach room
temperature before opening to prevent condensation.

» Weighing the Compound: In a sterile microcentrifuge tube, accurately weigh the desired
amount of AZD2858 powder.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM stock
solution. For example, to prepare a 10 mM stock solution from 1 mg of AZD2858 (MW.
453.52), add 220.5 L of DMSO.[2]

o Dissolution: Vortex the solution thoroughly to dissolve the compound. If necessary, use an
ultrasonic bath for a few minutes to ensure complete dissolution.[1] Gentle warming can also
aid dissolution, but prolonged heating should be avoided to prevent compound degradation.

[1]

 Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed, and light-
protected tubes to avoid repeated freeze-thaw cycles.[1][8] Store the aliquots at -20°C for up
to six months or at -80°C for long-term storage (up to one year).[1][2]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Due to the poor aqueous solubility of AZD2858, direct dilution of the high-concentration DMSO
stock into cell culture medium can cause precipitation.[4] A serial dilution strategy is
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recommended to minimize this issue.

Pre-warm Medium: Pre-warm the required volume of complete cell culture medium to 37°C.
[4]

Intermediate Dilution: Prepare an intermediate dilution of the AZD2858 stock solution in the
pre-warmed medium. For example, to achieve a final concentration of 1 pM from a 10 mM
stock, first prepare a 100 uM intermediate solution by adding 2 pL of the 10 mM stock to 198
uL of medium. Mix gently by pipetting.[4]

Final Dilution: Add the required volume of the intermediate solution to your final cell culture
volume. For instance, add 10 uL of the 100 uM intermediate solution to 1 mL of medium in
your culture plate to get a final concentration of 1 uM.[4]

Mixing: Gently swirl the culture plate to ensure even distribution of the compound.[4]

Solvent Concentration: Ensure the final concentration of DMSO in the cell culture medium is
kept low (typically below 0.5%) to minimize solvent-induced toxicity.[1]

Visualizations
Signaling Pathway

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Preventing_AZD2858_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/product/b15541572?utm_src=pdf-body
https://www.benchchem.com/pdf/Preventing_AZD2858_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/pdf/Preventing_AZD2858_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/pdf/Preventing_AZD2858_precipitation_in_cell_culture_media.pdf
https://www.benchchem.com/pdf/AZD2858_Technical_Support_Center_Troubleshooting_Solubility_and_Experimental_Design.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicatiqn

Check Availability & Pricing

Whnt Signaling Pathway

Frizzled/LRP5/6

activates

AZD2858 Action

Dishevelled AZD2858
|
inhibi\VﬂibitS
|
GSK-3

]
,‘Iphosphorylates;

leads to !translocate s to

Degradation Nucleus

activates

Gene Transcription

Click to download full resolution via product page

Caption: AZD2858 inhibits GSK-3, preventing [3-catenin degradation.
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Experimental Workflow

Stock Solution Preparation Workflow
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Caption: Workflow for preparing AZD2858 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AZD2858 Stock
Solution Preparation in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541572#preparing-azd2858-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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